(R)-3-Carboxy-2-hydroxy-N,N,N-trimethylpropan-1-aminium chloride (R)-3-Carboxy-2-hydroxy-N,N,N-trimethylpropan-1-aminium chloride Naturally occurring substance required in mammalian energy metabolism for facilitating long chain fatty acid transport across mitochondrial membrane. Prevents neurotoxicity. Administration effects dopamine, epinephrine, and serotonin levels. Active in vivo and in vitro.
Carnitine is a quaternary amine that occurs naturally in most mammalian tissue. It is present in relatively high concentrations in skeletal muscle and heart where it is involved in regulating energy metabolism. It shifts glucose metabolism from glycolysis to glycogen storage and enhances the transport of long chain fatty acids into the mitochondria where they are oxidized for energy production. Carnitine is biosynthesized from lysine. It might be associated with the energy production from branched chain amino acids. L-Carnitine hydrochloride has been used to study ergothioneine transporter SLC22A4 and carnitine transporter SLC22A5. It has also been used to allow the entry of palmitic acid into the mitochondria.
Brand Name: Vulcanchem
CAS No.: 6645-46-1
VCID: VC0532936
InChI: InChI=1S/C7H15NO3.ClH/c1-8(2,3)5-6(9)4-7(10)11;/h6,9H,4-5H2,1-3H3;1H/t6-;/m1./s1
SMILES: C[N+](C)(C)CC(CC(=O)O)O.[Cl-]
Molecular Formula: C7H16ClNO3
Molecular Weight: 197.66 g/mol

(R)-3-Carboxy-2-hydroxy-N,N,N-trimethylpropan-1-aminium chloride

CAS No.: 6645-46-1

Cat. No.: VC0532936

Molecular Formula: C7H16ClNO3

Molecular Weight: 197.66 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

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(R)-3-Carboxy-2-hydroxy-N,N,N-trimethylpropan-1-aminium chloride - 6645-46-1

Specification

Description Naturally occurring substance required in mammalian energy metabolism for facilitating long chain fatty acid transport across mitochondrial membrane. Prevents neurotoxicity. Administration effects dopamine, epinephrine, and serotonin levels. Active in vivo and in vitro.
Carnitine is a quaternary amine that occurs naturally in most mammalian tissue. It is present in relatively high concentrations in skeletal muscle and heart where it is involved in regulating energy metabolism. It shifts glucose metabolism from glycolysis to glycogen storage and enhances the transport of long chain fatty acids into the mitochondria where they are oxidized for energy production. Carnitine is biosynthesized from lysine. It might be associated with the energy production from branched chain amino acids. L-Carnitine hydrochloride has been used to study ergothioneine transporter SLC22A4 and carnitine transporter SLC22A5. It has also been used to allow the entry of palmitic acid into the mitochondria.
CAS No. 6645-46-1
Molecular Formula C7H16ClNO3
Molecular Weight 197.66 g/mol
IUPAC Name (3R)-3-hydroxy-4-(trimethylazaniumyl)butanoate;hydrochloride
Standard InChI InChI=1S/C7H15NO3.ClH/c1-8(2,3)5-6(9)4-7(10)11;/h6,9H,4-5H2,1-3H3;1H/t6-;/m1./s1
Standard InChI Key JXXCENBLGFBQJM-FYZOBXCZSA-N
Isomeric SMILES C[N+](C)(C)C[C@@H](CC(=O)[O-])O.Cl
SMILES C[N+](C)(C)CC(CC(=O)O)O.[Cl-]
Canonical SMILES C[N+](C)(C)CC(CC(=O)[O-])O.Cl
Appearance Solid powder

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